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Compound of Interest

Compound Name: Dicetyl peroxydicarbonate

Cat. No.: B1670454 Get Quote

An In-depth Technical Guide to the Safe
Handling of Dicetyl Peroxydicarbonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for Dicetyl
peroxydicarbonate. The information is intended to support laboratory research and

development activities by providing a thorough understanding of the hazards associated with

this compound and the necessary safety measures to mitigate risks.

Safety Data Sheet (SDS) Summary
Dicetyl peroxydicarbonate is an organic peroxide primarily used as a polymerization initiator.

[1] It is a powerful oxidizing agent and possesses explosive properties, particularly when

subjected to heat, shock, or friction.[2]

Physical and Chemical Properties
The physical and chemical properties of Dicetyl peroxydicarbonate are summarized in the

table below.
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Property Value

Chemical Formula C34H66O6

Molecular Weight 570.88 g/mol

Appearance White powder or flakes with a faint odor.[2][3]

Melting Point 52 °C[2][3]

Boiling Point 592.2 °C at 760 mmHg (decomposes)

Density 0.936 g/cm³

Bulk Density 0.6 g/cm³[2][3]

Flash Point 237.6 °C

Water Solubility Insoluble (1μg/L at 20℃).[3]

Solubility in Organic Solvents Soluble in ketones and aromatic hydrocarbons.

Hazard Identification and Classification
Hazard Class GHS Pictogram Signal Word Hazard Statement

Organic Peroxide

Type F
GHS02 Danger

H242: Heating may

cause a fire.

Stability and Reactivity
Dicetyl peroxydicarbonate is highly sensitive to heat and can undergo self-accelerating

exothermic decomposition.[2][3] It may decompose violently or explosively at temperatures

between 0 and 10°C.[2][3] Decomposition can also be initiated by shock or friction.[2]

Incompatible Materials: The substance can undergo accelerated decomposition upon contact

with amines and certain metals.[2][3] It should be stored separately from other chemicals.

Hazardous Decomposition Products: Upon decomposition or combustion, it may produce

carbon dioxide, carbon monoxide, and hexadecanol.[2]
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Toxicological Information
Exposure Route Effect

Inhalation May cause respiratory tract irritation.

Skin Contact May cause skin irritation.

Eye Contact May cause serious eye irritation.

Ingestion May be harmful if swallowed.

Handling and Storage Precautions
Strict adherence to safety protocols is mandatory when handling and storing Dicetyl
peroxydicarbonate to prevent accidents.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling this compound.

The following PPE is recommended:

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if

ventilation is inadequate or for spill cleanup.

Safe Handling Procedures
Handle only in a well-ventilated area, preferably in a chemical fume hood.

Keep away from heat, sparks, open flames, and other ignition sources.[4] No smoking.[4]

Ground and bond containers when transferring material to prevent static electricity buildup.

[4]

Avoid contact with skin and eyes.
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Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Storage
Store in a cool, well-ventilated area away from direct sunlight and heat sources.[4]

Keep in the original, tightly closed container.[4]

Store at temperatures not exceeding the manufacturer's recommendation.

Store separately from incompatible materials such as amines and metals.[2][3][4]

Experimental Protocols
The following protocols are provided as a guide for common laboratory procedures involving

Dicetyl peroxydicarbonate. These protocols should be adapted to specific laboratory

conditions and reviewed by the institution's safety officer before implementation.

Protocol for the Preparation of a Dicetyl
Peroxydicarbonate Solution
This protocol describes the preparation of a solution of Dicetyl peroxydicarbonate in a

suitable organic solvent.

Materials:

Dicetyl peroxydicarbonate

Anhydrous toluene (or other suitable aromatic hydrocarbon solvent)

Glass beaker or flask

Magnetic stirrer and stir bar

Spatula

Weighing paper
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Graduated cylinder

Fume hood

Procedure:

Ensure all glassware is clean and dry.

Place the magnetic stir bar in the beaker or flask.

In a fume hood, measure the desired volume of toluene using a graduated cylinder and add

it to the beaker or flask.

Carefully weigh the required amount of Dicetyl peroxydicarbonate on weighing paper.

Slowly add the Dicetyl peroxydicarbonate powder to the solvent while stirring gently. Avoid

creating dust.

Continue stirring at room temperature until the solid is completely dissolved.

The resulting solution should be used immediately. Do not store solutions of Dicetyl
peroxydicarbonate.

Protocol for Use as an Initiator in Vinyl Chloride
Suspension Polymerization
This protocol provides a general procedure for the use of Dicetyl peroxydicarbonate as a

free-radical initiator in the suspension polymerization of vinyl chloride.

Materials:

High-pressure polymerization reactor equipped with a stirrer, temperature and pressure

controls, and a charging port.

Vinyl chloride monomer (VCM)

Deionized water
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Suspending agent (e.g., polyvinyl alcohol)

Dicetyl peroxydicarbonate solution (prepared as in Protocol 3.1)

Nitrogen gas

Procedure:

Purge the polymerization reactor with nitrogen to remove any oxygen.

Charge the reactor with deionized water and the suspending agent.

Agitate the mixture to ensure the suspending agent is fully dispersed.

Charge the reactor with the liquid vinyl chloride monomer.

While stirring, inject the freshly prepared Dicetyl peroxydicarbonate solution into the

reactor. The amount of initiator will depend on the desired reaction kinetics and polymer

properties, but is typically in the range of 0.05 to 0.5% by weight of the monomer.

Seal the reactor and begin heating to the desired polymerization temperature (typically 40-60

°C).

Monitor the reactor pressure and temperature throughout the polymerization. The pressure

will decrease as the monomer is converted to polymer.

Once the desired conversion is reached (indicated by a specific pressure drop), the reaction

is terminated by cooling the reactor and venting any unreacted monomer.

The resulting polymer slurry is then discharged, washed, and dried.

Protocol for Laboratory-Scale Disposal of Unused
Dicetyl Peroxydicarbonate
This protocol describes a method for the safe disposal of small quantities of unused Dicetyl
peroxydicarbonate. This procedure should only be carried out by trained personnel in a

chemical fume hood.
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Materials:

Unused Dicetyl peroxydicarbonate

A suitable high-boiling point, inert solvent (e.g., mineral oil)

A large beaker

Stirring rod

Appropriate hazardous waste container

Procedure:

In a chemical fume hood, place the beaker in a secondary container (e.g., a larger beaker or

a tray).

Add a sufficient volume of the inert solvent to the beaker. The goal is to create a dilute

solution (less than 1% by weight of the peroxide).

Carefully and slowly add the unused Dicetyl peroxydicarbonate to the solvent while gently

stirring. Do not add the solvent to the peroxide.

Continue stirring until the peroxide is fully dispersed or dissolved.

The resulting mixture should be labeled as hazardous waste and disposed of according to

institutional and local regulations for organic peroxide waste.

Visualizations
The following diagrams illustrate key safety and handling workflows for Dicetyl
peroxydicarbonate.
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Caption: Workflow for Safe Handling of Dicetyl Peroxydicarbonate.
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Caption: Experimental Workflow for Polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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